6-Fluoro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95%
Overview
Description
6-Fluoro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95% (6F2MB) is a fluoroalkylbenzoic acid derivative with a wide range of applications in the scientific research field. It is a white crystalline powder that is insoluble in water, but soluble in many organic solvents. 6F2MB has been used in the synthesis of various organic compounds and has been studied for its biochemical and physiological effects on living organisms.
Scientific Research Applications
6-Fluoro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95% has been used in numerous scientific research applications, such as in the synthesis of organic compounds and as a reagent in the synthesis of peptides. It has also been used in the synthesis of fluorinated compounds and as a catalyst in the synthesis of polymers. Additionally, 6-Fluoro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95% has been used in the synthesis of pharmaceuticals, such as antibiotics and antiviral drugs.
Mechanism of Action
6-Fluoro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95% has been studied for its biochemical and physiological effects on living organisms. It is believed to act as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting AChE, 6-Fluoro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95% increases the levels of acetylcholine in the body, which can lead to increased cognitive function and improved memory.
Biochemical and Physiological Effects
6-Fluoro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95% has been studied for its biochemical and physiological effects on living organisms. It has been shown to increase the levels of acetylcholine in the body, which can lead to improved memory and cognitive function. Additionally, 6-Fluoro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95% has been found to have anti-inflammatory and anti-bacterial properties, as well as the ability to reduce oxidative stress. It has also been shown to have protective effects against neurotoxicity and to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
The use of 6-Fluoro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95% in laboratory experiments has several advantages. It is easy to synthesize and is relatively inexpensive. Additionally, it is highly soluble in organic solvents and has a wide range of applications in scientific research. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water, which can make it difficult to use in aqueous solutions. Additionally, it can be toxic to some organisms and can cause irritation to the skin and eyes.
Future Directions
There are many potential future directions for 6-Fluoro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95%. It could be used in the development of new drugs and pharmaceuticals, as well as in the synthesis of novel organic compounds. Additionally, further research could be done to explore its potential applications in the treatment of neurological disorders, such as Alzheimer’s disease, and to investigate its potential use as an anti-inflammatory and anti-bacterial agent. Additionally, research could be done to explore its potential use in the synthesis of polymers and in the development of new catalysts.
Synthesis Methods
6-Fluoro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95% is synthesized through a two-step process. The first step involves the reaction of 3-fluoro-2-methylphenol with chloroacetic acid in the presence of anhydrous sodium acetate in aqueous ethanol to form the corresponding ester. This ester is then reacted with anhydrous hydrogen fluoride in the presence of a catalytic amount of trifluoroacetic acid to obtain the desired product 6-Fluoro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95%.
properties
IUPAC Name |
2-fluoro-6-(3-fluoro-2-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2O2/c1-8-9(4-2-6-11(8)15)10-5-3-7-12(16)13(10)14(17)18/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDHJPZGSUGAMLH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1F)C2=C(C(=CC=C2)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20689255 |
Source
|
| Record name | 3,3'-Difluoro-2'-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20689255 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261903-28-9 |
Source
|
| Record name | 3,3'-Difluoro-2'-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20689255 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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